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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440

An In-depth Technical Guide to the Chemical Identifiers of Cupric Bromide

For researchers, scientists, and professionals in drug development, the precise identification of
chemical compounds is paramount. This guide provides a comprehensive overview of the core
chemical identifiers for cupric bromide (Copper(ll) bromide), an important compound utilized
in various chemical syntheses and applications.

Chemical Identity of Cupric Bromide

Cupric bromide, known systematically as copper(ll) bromide, is an inorganic compound with
the chemical formula CuBr2.[1] It consists of one copper atom in the +2 oxidation state and two
bromide ions.[1] The compound typically appears as grayish-black, deliquescent crystals.[2][3]

Data Presentation: Chemical Identifiers

The following table summarizes the key chemical identifiers for cupric bromide, providing a
quick reference for database searches and regulatory documentation.
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Identifier Type Value

CAS Number 7789-45-9[2](3][4]

PubChem CID 24611[2][5][6]

InChl INChl=1S/2BrH.Cu/h2*1H;/q;;+2/p-2[2][4][ 7]
InChlKey QTMDXZNDVAMKGV-UHFFFAOYSA-L[2][4][7]
SMILES [Cu+2].[Br-].[Br-][2][4]

Canonical SMILES

~-INVALID-LINK--Br[4][5]

IUPAC Name copper;dibromide[4] or dibromocopper[3][9]
Chemical Formula CuBrz[1][2][3]

EC Number 232-167-2[2][5]

UNII 1KC430KO0ZN[2][5]

Experimental Protocols

While this guide focuses on the chemical identifiers of cupric bromide, it is important to note
its role in various experimental procedures. It is commonly used as a brominating agent in
organic synthesis and as a catalyst in cross-coupling reactions and polymerization processes.
[2] Detailed experimental protocols for these applications can be found in relevant chemical
literature and databases. For instance, a common preparation method involves the reaction of
copper(ll) oxide with hydrobromic acid.[4][8]

CuO + 2HBr - CuBr2 + H20

Visualization of Chemical Identification

The following diagram illustrates the logical relationship between the core chemical identifiers
of cupric bromide, providing a clear visual representation of how a single chemical substance
is cataloged across different chemical information systems.
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Logical Flow of Cupric Bromide Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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